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Get Quote

Chemical and Analytical Profile of Prazepam

The table below summarizes the core chemical identity and key properties of Prazepam as established in the

scientific and commercial literature.

Property Description

Generic Name Prazepam [1]

IUPAC Name 7-chloro-1-(cyclopropylmethyl)-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-

2-one [1] [2]

CAS Number 2955-38-6 [1] [2] [3]

Molecular Formula C₁₉H₁₇ClN₂O [4] [1] [3]

Average Molecular
Weight

324.81 g·mol⁻¹ [4] [1] [3]

Mechanism of Action Positive allosteric modulator of the GABAA receptor [1]

Metabolism Hepatic (prodrug for desmethyldiazepam) [4] [1]
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Property Description

Elimination Half-Life 36 - 200 hours [4] [1]

Log P 3.73 [1] [3]

Status Not approved in the U.S.; regulated as a controlled substance in several
countries [1] [2]

Analytical Methods and Context for Deuterated
Standards

While a deuterated prazepam standard is not mentioned, the search results provide context on its analysis and

the use of deuterated standards for other drugs.

HPLC Analysis: One method for analyzing Prazepam uses a Newcrom R1 reverse-phase HPLC
column. The mobile phase is a mixture of acetonitrile, water, and phosphoric acid (replaceable with

formic acid for MS-compatibility) [3]. This indicates that reverse-phase chromatography is suitable for
this compound.

General Workflow with Deuterated Standards: A validated LC-MS/MS method for
immunosuppressant drugs demonstrates the standard approach for using deuterated internal

standards [5]. The general workflow, which can be analogous for developing a method for
benzodiazepines like Prazepam, is outlined below.
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Key Features

Sample Preparation

Online Solid-Phase
Extraction (SPE)

• Protein Precipitation
• Use of Deuterated IS

• Matrix Effect Compensation

Chromatographic
Separation

• C18-type Column
• High Flow Rate

• Column Switching Valve

MS/MS Analysis &
Quantification

• Multiple Reaction Monitoring (MRM)
• High Specificity & Sensitivity

Click to download full resolution via product page

A Path Forward for Your Research

The absence of a commercially listed deuterated prazepam standard in the searched repositories suggests you

may need to explore alternative paths.

Specialized Chemical Suppliers: Consider contacting manufacturers that specialize in deuterated

compounds or rare chemicals, such as Toronto Research Chemicals (TRC) or C/D/N Isotopes,
which are not mentioned in the current results.

Custom Synthesis: The synthesis of carbon-14 labeled prazepam has been documented [6]. This
demonstrates the feasibility of isotopic labeling for this molecule, and custom synthesis of a

deuterated analog could be a viable, though potentially costly, option.
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Alternative Analytical Strategies: If a deuterated standard is unavailable, you could investigate

using a structurally similar deuterated benzodiazepine as a surrogate internal standard, though this
requires careful method validation [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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